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Introduction
Strontium-90 (Sr-90) is a high-yield fission product with a significant thermal power output,

making it a viable isotope for use in Radioisotope Thermoelectric Generators (RTGs). These

devices provide a reliable and long-lasting power source for remote and unattended

applications by converting the heat from radioactive decay directly into electricity. This

document provides detailed application notes on the use of Sr-90 in RTGs, including its

properties, a comparison with Plutonium-238 (Pu-238), and protocols for the fabrication of heat

sources and the testing of RTG performance.

Physicochemical Properties of Strontium-90
Strontium-90 is a pure beta-emitter, decaying to Yttrium-90 (Y-90), which in turn decays to

stable Zirconium-90 (Zr-90).[1] The high-energy beta particles emitted during this decay chain

are the primary source of thermal energy in an Sr-90 fueled RTG.[2] Due to its chemical

reactivity, elemental strontium is not used directly. Instead, it is typically incorporated into a

stable ceramic matrix, such as strontium titanate (SrTiO3), which is non-combustible, insoluble,

and has a high melting point.[3][4]
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The following tables summarize the key quantitative data for Strontium-90 and compare its

properties with Plutonium-238, the most common isotope used in space-based RTGs.

Table 1: Nuclear and Physical Properties of Strontium-90

Property Value Reference

Half-life 28.91 years [1]

Decay Mode β- [1]

Decay Energy (Sr-90 -> Y-90) 0.546 MeV [1]

Decay Energy (Y-90 -> Zr-90) 2.28 MeV [1]

Specific Power (Pure Sr-90) ~0.92 W/g [1]

Specific Power (Strontium

Titanate)
~0.445 - 0.46 W/g [1][3]

Chemical Form in RTGs Strontium Titanate (SrTiO3) [4]

Table 2: Comparison of Strontium-90 and Plutonium-238 for RTG Applications
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Property
Strontium-90 (Sr-
90)

Plutonium-238 (Pu-
238)

Reference

Half-life 28.1 years 87.7 years [5]

Decay Mode Beta (β-) Alpha (α) [5][6]

Specific Power (Pure

Isotope)
~0.92 W/g ~0.54 - 0.57 W/g [1][5][6]

Shielding

Requirements

Significant (due to

bremsstrahlung from

beta decay)

Minimal [2]

Availability
Abundant fission

product

Requires specialized

production
[2][5]

Cost Cheaper More expensive [1]

Applications
Primarily terrestrial

and marine

Primarily space

missions
[7]

Experimental Protocols
The following protocols are synthesized from best practices and available literature for the

fabrication of a Strontium-90 heat source and the subsequent testing of an RTG.

Protocol 1: Fabrication of a Strontium-90 Titanate (SrTiO3) Heat Source

Objective: To safely process and encapsulate Strontium-90 into a stable ceramic form for use

in an RTG.

Materials and Equipment:

Strontium-90 carbonate (SrCO3)

Titanium dioxide (TiO2) powder

Milling equipment (e.g., ball mill)
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Hydraulic press

High-temperature furnace

Hot cell with manipulators

Welding equipment (e.g., TIG welder)

Hastelloy-C encapsulation materials

Radiation shielding and monitoring equipment

Methodology:

Preparation of Precursors: In a hot cell, stoichiometric amounts of Sr-90 carbonate and

titanium dioxide are carefully weighed and mixed. The particle size of the reagents is critical

for a complete reaction to form phase-pure SrTiO3.

Milling and Mixing: The precursor powders are thoroughly mixed and milled to ensure a

homogenous mixture and to achieve the desired particle size.

Calcination: The mixed powder is heated in a furnace to decompose the strontium carbonate

to strontium oxide (SrO) and to initiate the reaction with TiO2 to form SrTiO3.

Pelletization: The resulting SrTiO3 powder is pressed into pellets of the desired geometry

using a hydraulic press.

Sintering: The pellets are sintered at a high temperature in the furnace to achieve high

density and mechanical stability.

Encapsulation: The sintered SrTiO3 pellets are loaded into a primary encapsulation

container made of a corrosion-resistant alloy like Hastelloy-C. The container is then securely

sealed, typically by welding. A secondary encapsulation is often used for additional safety.

Decontamination and Calorimetry: The outer surface of the encapsulated source is

decontaminated. The thermal output of the heat source is then measured using calorimetry

to confirm it meets the design specifications.
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Protocol 2: Performance Testing of a Strontium-90 RTG

Objective: To characterize the electrical and thermal performance of a fully assembled Sr-90

RTG.

Materials and Equipment:

Assembled Sr-90 RTG

Thermal vacuum chamber

Thermocouples and data acquisition system

Variable electrical load

Voltage and current meters

Radiation shielding and monitoring equipment

Methodology:

Instrumentation: The RTG is instrumented with thermocouples at key locations, including the

heat source, the hot and cold junctions of the thermoelectric modules, and the outer casing.

Thermal Vacuum Testing: The RTG is placed in a thermal vacuum chamber to simulate its

intended operating environment (e.g., the vacuum of space or a specific terrestrial condition).

Open Circuit Voltage Measurement: The RTG is allowed to reach thermal equilibrium, and

the open-circuit voltage is measured.

Load Testing: A variable electrical load is connected to the RTG's output. The voltage and

current are measured across a range of load resistances to determine the power output as a

function of load.

Determination of Maximum Power Point: The electrical load is varied to find the maximum

power point of the RTG.
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Efficiency Calculation: The thermal input from the Sr-90 heat source (determined by

calorimetry) and the maximum electrical power output are used to calculate the overall

efficiency of the RTG.

Long-Term Performance Monitoring: The RTG is operated for an extended period under

stable conditions to monitor any degradation in performance over time.

Mandatory Visualization
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Caption: Decay chain of Strontium-90 to stable Zirconium-90.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1230875?utm_src=pdf-body-img
https://www.benchchem.com/product/b1230875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Radioisotope Thermoelectric Generator

Sr-90 Heat Source
(Radioactive Decay)

Hot Junction

Heat Flow

Thermoelectric Material
(n-type and p-type)

Cold Junction Electrical Load

Electron Flow (Current)

Heat Sink / Radiator Fins

Waste Heat Rejection

Click to download full resolution via product page

Caption: Working principle of a Strontium-90 RTG.
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Caption: Experimental workflow for Sr-90 RTG heat source fabrication and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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